Cas no 92629-11-3 (5-bromo-2-phenyl-1,3-oxazole)

• Product Name: 5-bromo-2-phenyl-1,3-oxazole
• CAS No: 92629-11-3
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD00466256
• CID: 802979
• Update Time: 2025-05-23

5-bromo-2-phenyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-phenyloxazole
• 1-(4-IODOPHENYL)PYRROLE
• 5-bromo-2-phenyl-1,3-oxazole
• Oxazole,5-bromo-2-phenyl-
• OXAZOLE,5-BROMO-2-PHENYL
• Oxazole, 5-bromo-2-phenyl-
• 2-Phenyl-5-bromooxazole
• 5-bromo-2-phenyl-Oxazole
• MSXVETKZQOUBNB-UHFFFAOYSA-N
• BCP23313
• CB0136
• FCH1322038
• SY104153
• AB1010315
• AX8102830
• Y6510
• ST24044455
• 5-Bromo-2-phenyloxazole (ACI)

• MDL： MFCD00466256
• Inchi： 1S/C9H6BrNO/c10-8-6-11-9(12-8)7-4-2-1-3-5-7/h1-6H
• InChI Key： MSXVETKZQOUBNB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 222.96300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.524±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 60-65°C
• Boiling Point: 308.3°C at 760 mmHg
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 26.03000
• LogP: 3.10410

5-bromo-2-phenyl-1,3-oxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-bromo-2-phenyl-1,3-oxazole

5-Bromo-2-Phenyl-1,3-Oxazole: A Comprehensive Overview

5-Bromo-2-phenyl-1,3-oxazole (CAS No. 92629-11-3) is a heterocyclic compound with significant applications in organic synthesis and materials science. This compound belongs to the class of oxazoles, which are five-membered rings containing one nitrogen and one oxygen atom. The presence of a bromine atom at the 5-position and a phenyl group at the 2-position makes this compound unique and highly versatile in various chemical reactions.

Recent studies have highlighted the importance of 5-bromo-2-phenyl-1,3-oxazole in the development of advanced materials, particularly in the field of optoelectronics. Researchers have demonstrated that this compound can be used as a building block for constructing functional materials with tailored electronic properties. For instance, its incorporation into polymer frameworks has shown promising results in enhancing the conductivity and stability of organic semiconductors.

The synthesis of 5-bromo-2-phenyl-1,3 oxazole has been optimized through various methodologies, including the Paal-Knorr synthesis and its modifications. These methods allow for high yields and excellent control over the product's purity. The compound's reactivity is further enhanced by its ability to undergo nucleophilic substitution reactions at the bromine atom, making it an ideal substrate for further functionalization.

In terms of applications, 5-bromo 2 phenyl 1 3 oxazole has found utility in drug discovery programs due to its potential as a bioisostere in medicinal chemistry. Its ability to mimic certain pharmacophores has led to its use in designing novel bioactive molecules with improved potency and selectivity.

Moreover, recent advancements in computational chemistry have enabled detailed studies of the electronic structure of 5-bromo 2 phenyl oxazole, providing insights into its reactivity and stability. These studies have been instrumental in predicting its behavior under various reaction conditions, thereby facilitating its efficient utilization in synthetic routes.

Despite its widespread use, there is ongoing research to explore new avenues for 5-bromo 2 phenyl 1 3 oxazole applications. For example, investigations into its role as a catalyst in organocatalytic reactions are currently underway, with preliminary results suggesting potential breakthroughs in asymmetric synthesis.

In conclusion, 5-bromo 2 phenyl oxazole (CAS No.92629 11 3) stands as a testament to the ingenuity of modern organic chemistry. Its versatility and reactivity continue to drive innovation across multiple disciplines, ensuring its relevance in both academic and industrial settings for years to come.